Cas no 1000523-59-0 (2-(3,4-Difluoro-2-methylphenyl)acetic acid)

• Product Name: 2-(3,4-Difluoro-2-methylphenyl)acetic acid
• CAS No: 1000523-59-0
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5007481
• Update Time: 2025-06-10

2-(3,4-Difluoro-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methylphenyl)acetic acid
• 3,4-Difluoro-2-methylphenylacetic acid
• 2-(3,4-Difluoro-2-methylphenyl)acetic acid

• Inchi： 1S/C9H8F2O2/c1-5-6(4-8(12)13)2-3-7(10)9(5)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： WYZUTQXGCRGJQS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=O)O)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 2-(3,4-Difluoro-2-methylphenyl)acetic acid

Introduction to 2-(3,4-Difluoro-2-methylphenyl)acetic Acid (CAS No. 1000523-59-0)

2-(3,4-Difluoro-2-methylphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1000523-59-0, is a fluorinated aromatic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of substituted benzoic acids, characterized by the presence of fluorine atoms and a methyl group at specific positions on the phenyl ring. The structural features of 2-(3,4-Difluoro-2-methylphenyl)acetic acid make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The fluorine atoms at the 3 and 4 positions of the phenyl ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and increase lipophilicity. The methyl group at the 2 position further influences the electronic distribution of the aromatic ring, potentially affecting reactivity and interactions with biological targets.

In recent years, 2-(3,4-Difluoro-2-methylphenyl)acetic acid has garnered attention due to its utility in synthesizing compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, researchers have explored its incorporation into kinase inhibitors, where the fluorinated aromatic moiety contributes to enhanced selectivity and potency. The compound’s ability to serve as a versatile building block has made it a focal point in academic and industrial research endeavors.

One notable application of CAS No. 1000523-59-0 is in the development of small-molecule probes for studying enzyme mechanisms. The structural rigidity provided by the aromatic ring, combined with the electron-withdrawing effects of the fluorine atoms, allows for precise tuning of interactions with proteins. This has been particularly relevant in efforts to develop inhibitors targeting aberrant signaling pathways involved in diseases such as cancer and neurodegeneration.

The synthesis of 2-(3,4-Difluoro-2-methylphenyl)acetic acid typically involves multi-step organic reactions, often starting from commercially available precursors like 3,4-difluorobenzyl chloride or 3,4-difluorotoluene. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound’s accessibility while maintaining stringent quality control measures essential for pharmaceutical applications.

Recent studies have also explored the derivatives of 2-(3,4-Difluoro-2-methylphenyl)acetic acid, particularly those modified with heterocyclic structures or additional functional groups. Such modifications have led to novel compounds exhibiting improved pharmacological profiles. For example, incorporating pyridine or thiophene rings has been shown to enhance binding affinity to specific protein targets, opening new avenues for drug discovery.

The role of fluorinated aromatic compounds like CAS No. 1000523-59-0 extends beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties conferred by fluorine substitution make these compounds useful in designing advanced materials with tailored optical and electronic characteristics. Additionally, their incorporation into agrochemical formulations has shown promise in developing more effective and sustainable crop protection agents.

In conclusion, 2-(3,4-Difluoro-2-methylphenyl)acetic acid (CAS No. 1000523-59-0) represents a significant advancement in synthetic chemistry and drug development. Its structural versatility and functional attributes have positioned it as a key intermediate in creating innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, its importance in both academic and industrial settings is expected to grow further.